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Compound Name: 1,1,1,2,2,3,3,3-Octachloropropane

Cat. No.: B3344085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Octachloropropane (C₃Cl₈) is a transparent, crystalline organic solid that serves as an excellent

analog material for studying the plastic deformation mechanisms of more complex crystalline

substances, such as minerals and pharmaceutical compounds.[1] Its hexagonal crystal

structure, large grain size (0.1-1.0 mm), and ease of deformation under mechanical stress

make it an ideal model system for laboratory-scale investigations.[1] The remarkable crystal

growth and deformation characteristics of octachloropropane were first noted by McCrone in

1949 and later pioneered as a model for mineral deformation in the 1980s. This document

provides detailed experimental protocols for the preparation, deformation, and analysis of

octachloropropane crystals to elucidate fundamental principles of crystal plasticity.

Data Presentation: Mechanical Properties of
Octachloropropane
Quantitative data on the mechanical properties of octachloropropane is crucial for

understanding its deformation behavior. Below is a summary of available data.
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Property Value
Experimental
Conditions

Reference

Creep Behavior Power-law creep
Stress range: 0.2-1.2

MPa
[1]

Stress Exponent (n) 4.5 Temperature: 28°C [1]

Note: Further quantitative data such as elastic modulus, yield strength, and complete stress-

strain curves are not readily available in the public literature and would be a valuable area for

future research.

Experimental Protocols
The study of octachloropropane crystal deformation involves a multi-step process from crystal

growth to post-deformation analysis.

Single Crystal Growth of Octachloropropane
High-quality, single crystals of octachloropropane are essential for studying its intrinsic

deformation properties. The slow evaporation method is a reliable technique for this purpose.

Materials:

Octachloropropane powder

Suitable solvent (e.g., acetone, ethanol)

Crystallization dish or beaker

Parafilm or loose-fitting lid

Protocol:

Prepare a saturated solution of octachloropropane by dissolving the powder in the chosen

solvent at room temperature. Gentle warming can be used to increase solubility, followed by

cooling to room temperature.
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Filter the solution to remove any insoluble impurities.

Transfer the saturated solution to a clean crystallization dish.

Cover the dish with parafilm, piercing a few small holes to allow for slow evaporation of the

solvent.

Place the dish in a location with a stable temperature and minimal vibrations.

Monitor the dish over several days to weeks for the formation of single crystals.

Once crystals of a suitable size (several millimeters) have formed, carefully decant the

remaining solution.

Allow the crystals to air dry completely.

Sample Preparation for Deformation
Properly prepared samples are critical for obtaining meaningful results from mechanical testing.

Materials:

Single crystals of octachloropropane

Microscope slides and coverslips

Fine-grit sandpaper or polishing films

Glycerol or other mounting medium

Protocol:

Select a single crystal with well-defined faces and minimal visible defects.

If necessary, gently polish the crystal faces using fine-grit sandpaper or polishing films to

create parallel surfaces for mounting.

For thin section preparation for microscopy, mount the crystal on a microscope slide using a

suitable adhesive.
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Grind the crystal to the desired thickness (typically 30-100 µm) and polish the top surface.

Place a coverslip over the thinned crystal with a drop of glycerol.

Crystal Deformation using a Shear Apparatus
A simple shear apparatus can be used to deform the octachloropropane crystals in a controlled

manner.

Materials:

Prepared octachloropropane sample

Shear deformation apparatus (e.g., a custom-built ring shear or simple shear box)

Micrometer or other displacement sensor

Load cell or force gauge

Protocol:

Mount the prepared octachloropropane sample within the shear apparatus.

Apply a controlled normal stress to the sample.

Initiate shear deformation at a constant strain rate.

Record the shear stress and shear strain continuously throughout the experiment using the

load cell and displacement sensor.

Deform the crystal to the desired total strain.

Carefully remove the deformed sample for post-deformation analysis.

Post-Deformation Analysis
A combination of polarized light microscopy and X-ray diffraction is used to characterize the

microstructural and crystallographic changes resulting from deformation.
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Polarized light microscopy is a powerful technique for visualizing deformation microstructures

such as slip bands, grain boundaries, and recrystallized grains.

Equipment:

Polarizing microscope with a rotating stage

Digital camera for image capture

Protocol:

Place the thin section of the deformed octachloropropane crystal on the microscope stage.

Observe the sample under plane-polarized and cross-polarized light.

Rotate the stage to observe changes in birefringence and identify crystallographic

orientations.

Document the observed microstructures, paying close attention to features like undulose

extinction, subgrain formation, and dynamic recrystallization.

X-ray diffraction is used to analyze the crystal structure and preferred orientation (texture) of

the deformed octachloropropane.

Equipment:

X-ray diffractometer with a texture goniometer

Protocol:

Mount the deformed crystal on the XRD sample holder.

Perform a standard θ-2θ scan to identify the crystal phases present.

Utilize the texture goniometer to measure pole figures for specific crystallographic planes.

Analyze the pole figures to determine the crystallographic preferred orientation that

developed during deformation.
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Caption: Experimental workflow for octachloropropane crystal deformation studies.
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Caption: Relationship between deformation and analytical techniques.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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